N-(benzo[d][1,3]dioxol-5-yl)-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H18FN3O3/c22-15-5-3-14(4-6-15)20-17-2-1-9-24(17)10-11-25(20)21(26)23-16-7-8-18-19(12-16)28-13-27-18/h1-9,12,20H,10-11,13H2,(H,23,26)
• InChI Key: FAPVHROMXQFROK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)F)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol
• CAS No.: 900001-57-2

Description

N-(benzo[d][1,3]dioxol-5-yl)-1-(4-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C21H18FN3O3 and its molecular weight is 379.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

A study detailed a novel route to synthesize benzamide-based 5-aminopyrazoles and their derivatives, showing significant antiviral activities against bird flu influenza (H5N1) among other synthesized compounds, indicating potential application in antiviral drug development (Hebishy et al., 2020).

Antioxidant Properties

Another research synthesized N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, evaluating them for antioxidant activities. Many of these compounds were found to possess moderate to significant radical scavenging activity, suggesting their potential as antioxidants (Ahmad et al., 2012).

Antimycobacterial and Antibacterial Evaluation

Research into N-pyrazinylbenzamides as potential antimycobacterial agents revealed that while most synthesized compounds showed lower activity against Mycobacterium tuberculosis compared to their N-phenylpyrazine-2-carboxamide counterparts, some demonstrated desirable selectivity and lower cytotoxicity, offering a basis for further antimicrobial drug development (Zítko et al., 2018).

Antibacterial, Antifungal, and Anticancer Evaluation

A newly synthesized organic compound was tested for its antibacterial, antifungal, and anticancer activities, displaying potential in all three areas. This suggests the broad applicability of such compounds in developing treatments for various diseases (Senthilkumar et al., 2021).

Cytotoxicity of Anticancer Derivatives

The study on pyrazolo[3,4,5-kl]acridines and indolo[2,3-a]acridine derivatives showed that some compounds exhibited appreciable cytotoxicity in a panel of cell lines, hinting at their potential use in cancer therapy (Bu et al., 2002).